Cas no 1209459-15-3 (2-Chloro-3-(methylsulfonyl)pyrazine)

• Product Name: 2-Chloro-3-(methylsulfonyl)pyrazine
• CAS No: 1209459-15-3
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• CID: 6088088
• PubChem ID: 72219253
• Update Time: 2025-06-08

2-Chloro-3-(methylsulfonyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(methylsulfonyl)pyrazine
• EN300-6482713
• 2-CHLORO-3-METHANESULFONYLPYRAZINE
• MB13985
• 1209459-15-3
• 2-chloro-3-methylsulfonylpyrazine

• Inchi： 1S/C5H5ClN2O2S/c1-11(9,10)5-4(6)7-2-3-8-5/h2-3H,1H3
• InChI Key： BYGSIHRYHMJTCC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CN=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 191.9760263g/mol
• Monoisotopic Mass: 191.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 379.3±42.0 °C(Predicted)
• pka: -5.50±0.10(Predicted)

Additional information on 2-Chloro-3-(methylsulfonyl)pyrazine

Introduction to 2-Chloro-3-(methylsulfonyl)pyrazine (CAS No: 1209459-15-3)

2-Chloro-3-(methylsulfonyl)pyrazine, identified by the Chemical Abstracts Service Number (CAS No) 1209459-15-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of both a chlorine substituent at the 2-position and a methylsulfonyl group at the 3-position imparts unique reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry.

The structural features of 2-Chloro-3-(methylsulfonyl)pyrazine make it a versatile building block for the development of novel molecules. The chlorine atom at the 2-position allows for nucleophilic substitution reactions, enabling further functionalization, while the methylsulfonyl group introduces a polar, electron-withdrawing moiety that can influence both the electronic properties and solubility of derivatives. These characteristics have positioned this compound as a key intermediate in the synthesis of various pharmacologically relevant molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazine derivatives. Specifically, 2-Chloro-3-(methylsulfonyl)pyrazine has been investigated for its possible applications in the development of drugs targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in neurodegenerative diseases. For instance, modifications at the 4-position or 5-position of the pyrazine ring could lead to compounds with enhanced binding affinity to specific targets, such as monoamine oxidase (MAO) inhibitors or N-methyl-D-aspartate (NMDA) receptor modulators.

Furthermore, the agrochemical industry has also shown interest in 2-Chloro-3-(methylsulfonyl)pyrazine as a precursor for herbicides and fungicides. The structural motif is reminiscent of several commercially available agrochemicals that leverage similar heterocyclic scaffolds for their biological activity. Researchers are exploring how variations in substituents around the pyrazine ring can modulate efficacy against specific plant pathogens or weeds while maintaining environmental safety profiles.

The synthesis of 2-Chloro-3-(methylsulfonyl)pyrazine typically involves multi-step organic transformations starting from readily available pyrazine precursors. One common synthetic route involves chlorination followed by sulfonylation, where careful control of reaction conditions is necessary to achieve high yields and purity. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and energy consumption.

From a computational chemistry perspective, 2-Chloro-3-(methylsulfonyl)pyrazine has been subjected to molecular modeling studies to predict its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized derivatives. These computational approaches are increasingly integrated into drug discovery pipelines to accelerate the identification of lead compounds.

The handling and storage of 2-Chloro-3-(methylsulfonyl)pyrazine require adherence to standard laboratory protocols to ensure safety and stability. While it is not classified as a hazardous material under typical conditions, proper ventilation and personal protective equipment (PPE) are recommended during its use. Storage should be conducted in a cool, dry place away from incompatible substances such as strong acids or bases.

In conclusion, 2-Chloro-3-(methylsulfonyl)pyrazine (CAS No: 1209459-15-3) is a structurally interesting compound with significant potential in pharmaceutical and agrochemical applications. Its unique combination of functional groups makes it a valuable intermediate for further derivatization, with ongoing research exploring its role in addressing neurological disorders and developing novel crop protection agents. As synthetic methodologies continue to evolve, this compound is likely to remain a focal point in medicinal chemistry endeavors.